Cas no 303027-84-1 (ethyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate)

• Product Name: ethyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate
• CAS No: 303027-84-1
• MF: C₁₈H₂₀ClNO₃S₂
• MW: 397.939301490784
• CID: 5964066
• PubChem ID: 5760142
• Update Time: 2025-10-31

ethyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate
• ethyl (Z)-6-(5-(4-chlorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)hexanoate
• 3-Thiazolidinehexanoic acid, 5-[(4-chlorophenyl)methylene]-4-oxo-2-thioxo-, ethyl ester
• AKOS000532248
• (Z)-ethyl 6-(5-(4-chlorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)hexanoate
• AG-690/12886797
• ethyl 6-[5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]hexanoate
• 303027-84-1
• ethyl 6-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoate
• F0207-0515

• Inchi： 1S/C18H20ClNO3S2/c1-2-23-16(21)6-4-3-5-11-20-17(22)15(25-18(20)24)12-13-7-9-14(19)10-8-13/h7-10,12H,2-6,11H2,1H3
• InChI Key： NZMFTAXZEXTGKO-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=C(Cl)C=C2)C(=O)N(CCCCCC(OCC)=O)C1=S

Computed Properties

• Exact Mass: 397.0573135g/mol
• Monoisotopic Mass: 397.0573135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 510.2±60.0 °C(Predicted)
• pka: -2.84±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on ethyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate

Professional Introduction to Ethyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate (CAS No. 303027-84-1)

Ethyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate, identified by its CAS number 303027-84-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate molecular architecture, which includes a thiazolidinone core appended with various functional groups. The presence of a 4-chlorophenyl substituent and a 5Z-vinylidene moiety introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and material science.

The structural features of ethyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate contribute to its potential biological activity. The thiazolidinone ring is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics and antiviral agents. The incorporation of a 4-chlorophenyl group enhances the lipophilicity of the molecule, which is often crucial for membrane permeability and binding affinity to biological targets. Additionally, the 5Z-vinylidene double bond introduces conformational flexibility, allowing the molecule to adopt multiple binding orientations within a target protein or enzyme active site.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Ethyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate exemplifies this trend, as it combines several key structural elements that have been shown to enhance biological activity. The thiazolidinone core is particularly interesting due to its ability to mimic the functionality of natural products such as thiazole derivatives, which are known for their antimicrobial and anti-inflammatory properties.

The synthesis of ethyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include the condensation of appropriate precursors under controlled conditions to form the thiazolidinone ring, followed by functionalization with the 4-chlorophenyl and 5Z-vinylidene groups. Advanced techniques such as cross-coupling reactions and metathesis have been employed to achieve high yields and purity levels.

The potential applications of ethyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoate are vast and multifaceted. Preliminary studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways. The combination of lipophilic and hydrophilic regions within its structure allows it to interact with both hydrophobic and hydrophilic binding pockets in biological targets, making it a versatile scaffold for drug design.

The role of computational chemistry in the study of ethyl 6-(5Z)-5-(4-chlorophenyl)methylidene-4 oxo -2 sulfanylidene -1 ,3 -thiazolidin -3 - ylhexanoate cannot be overstated. Molecular modeling techniques have been used to predict the binding modes of this compound with potential target proteins, providing valuable insights into its mechanism of action. These studies have also helped identify key interactions between the molecule and its biological targets, guiding further optimization efforts.

In conclusion, ethyl 6-(5Z)-5-(4-chlorophenyl)methylidene - 4 oxo -2 sulfanylidene -1 ,3 -thiazolidin -3 - ylhexanoate represents a significant advancement in the development of novel heterocyclic compounds for pharmaceutical applications. Its unique structural features and potential biological activity make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like ethyl 6-(5Z)-5-(4-chlorophenyl)methylidene - 4 oxo -2 sulfanylidene -1 ,3 -thiazolidin -3 - ylhexanoate will play a crucial role in shaping the future of drug discovery.